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(trifluoromethyl)-1H-indazole

Cat. No.: B13905984

Get Quote

Executive Summary: The "Gateway" Scaffold
The indazole ring system is a "privileged scaffold" in medicinal chemistry, appearing in

numerous FDA-approved kinase inhibitors (e.g., Axitinib, Pazopanib).[1][2] However, the 4-

position of the indazole ring represents a unique and underutilized vector for chemical space

exploration.

Unlike the easily accessible 3-, 5-, or 6-positions, the 4-position is sterically demanding due to

its peri-proximity to the C3-position and the N1-bridgehead. 4-Bromo-indazole serves as the

critical "gateway" reagent, allowing chemists to install diversity at this difficult vector via

palladium-catalyzed cross-coupling.[2]

Key Applications:

Kinase Inhibition: Accessing the "solvent front" or "gatekeeper" regions in ATP-binding

pockets (e.g., JNK3, PLK4, FGFR).[1][2]

Bioisosterism: Mimicking the adenine core of ATP or replacing indole/naphthalene cores to

improve solubility and metabolic stability.
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Antibacterial Agents: Targeting FtsZ in resistant Staphylococcus aureus.[1]

Strategic Utility: Structure-Activity Relationship
(SAR)
The 4-bromo-indazole scaffold is not merely a building block; it is a tool for fine-tuning the

physicochemical profile of a drug candidate.[3]

The "Vector" Advantage
In Type I kinase inhibitors, the indazole hinge-binding motif typically orients the 4-position

substituent towards the solvent-exposed region or the ribose-binding pocket.

Solubility: Introduction of polar heterocycles at C4 (via Suzuki coupling) can dramatically

improve water solubility compared to C5 or C6 substitutions which often point into

hydrophobic pockets.

Selectivity: The steric bulk at C4 can induce selectivity by clashing with non-conserved

residues in off-target kinases (e.g., JNK3 vs. JNK1/2 selectivity).[1]

Synthetic Challenges & Solutions
The primary challenges when working with 4-bromo-indazoles are:

Regiocontrol: The N1 vs. N2 tautomerism requires careful protection strategies.

Steric Hindrance: The C4-bromide is flanked by the C3-H and the N1-lone pair, making

oxidative addition of Pd-catalysts slower than at C5 or C6.

Visualizing the Workflow
The following diagram outlines the decision matrix for processing 4-bromo-indazole. The choice

of N-protection dictates the downstream regiochemistry.
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4-Bromo-1H-indazole Target Regiochemistry?
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(Kinetic/Directing)

N2 Major
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Final 1,4- or 2,4-
Disubstituted Indazole

Click to download full resolution via product page

Caption: Regiodivergent synthetic workflow for 4-bromo-indazole functionalization.

Detailed Experimental Protocols
These protocols are designed for high reliability in a medicinal chemistry setting, prioritizing

yield and reproducibility over atom economy.[1][2]

Protocol A: Regioselective N1-Alkylation
Objective: To install a solubilizing group or core scaffold at N1 while preserving the C4-bromide

for later coupling.

Reagents:

4-Bromo-1H-indazole (1.0 equiv)[3]

Alkyl Halide (e.g., Methyl iodide, Benzyl bromide) (1.2 equiv)[1]

Cesium Carbonate (

) (2.0 equiv)[1]

Solvent: DMF (Anhydrous)[1]

Step-by-Step:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromo-1H-

indazole (500 mg, 2.54 mmol) in anhydrous DMF (5 mL).

Base Addition: Add
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(1.65 g, 5.08 mmol) in a single portion. Stir at room temperature for 15 minutes to allow
deprotonation.

Alkylation: Add the alkyl halide dropwise.

Heating (Critical): Heat the reaction to 80°C for 3 hours.

Expert Note: Higher temperatures favor the thermodynamic N1-product. Room

temperature reactions often yield mixtures of N1/N2 (approx. 60:40).

Workup: Dilute with EtOAc (50 mL) and wash with water (3 x 20 mL) to remove DMF. Dry

over

.[4]

Purification: Flash chromatography (Hexane/EtOAc). The N1-isomer typically elutes after the

N2-isomer (N2 is less polar).

Validation Criteria:

1H NMR: The C3-H proton of the N1-isomer usually appears upfield (~8.0 ppm) compared to

the N2-isomer (~8.3 ppm). NOESY correlation between N-alkyl protons and C7-H confirms

N1 substitution.

Protocol B: C4-Suzuki-Miyaura Cross-Coupling
Objective: To functionalize the sterically hindered C4 position.

Reagents:

N1-substituted-4-bromo-indazole (1.0 equiv)

Boronic Acid/Pinacol Ester (1.5 equiv)[1]

Catalyst:

(5 mol%)[1][5]
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Why? The bidentate dppf ligand resists de-coordination in the sterically crowded C4

environment better than

.

Base:

(2M aqueous solution, 3.0 equiv)[1][2]

Solvent: 1,4-Dioxane[1]

Step-by-Step:

Degassing (Essential): Combine the bromide, boronic acid, and catalyst in a microwave vial.

Cap and purge with Argon for 5 minutes.

Solvent Addition: Add degassed 1,4-dioxane and 2M

via syringe.

Reaction: Irradiate in a microwave reactor at 120°C for 30 minutes.

Alternative: Oil bath at 100°C for 12 hours. Microwave is preferred to minimize

protodehalogenation side products.

Scavenging: Filter through a Celite pad.[6]

Purification: Silica gel chromatography.

Data Summary Table: Typical Yields
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Coupling
Partner
(Boronic Acid)

Catalyst
System

Conditions Yield (%) Notes

Phenylboronic

acid
100°C, 12h 85-95%

Robust, standard

conditions.

Pyridine-3-

boronic acid
120°C, MW, 30m 70-80%

Heterocycles

require higher

energy.[1]

2-Substituted-

phenyl / SPhos 110°C, 16h 40-60%

Steric clash

between C4 and

ortho-substituent

reduces yield.

Case Studies in Drug Discovery
Case Study 1: JNK3 Inhibitors for Neurodegeneration
Researchers utilized the 4-bromo-indazole scaffold to develop selective c-Jun N-terminal

kinase 3 (JNK3) inhibitors.

Strategy: The 4-position was coupled with aromatic rings to induce selectivity over the

closely related JNK1/2 isoforms.

Outcome: Compound 29 (from ACS Med. Chem. Lett.) demonstrated an

of 5 nM against JNK3 with >80% selectivity against a panel of 374 kinases. The 4-
substituent was crucial for occupying a distinct hydrophobic pocket unique to JNK3 [1].

Case Study 2: PLK4 Inhibitors for Cancer
In the development of Polo-like kinase 4 (PLK4) inhibitors, the 4-bromo-indazole was used as a

core to synthesize Compound C05.

Mechanism: The indazole binds to the hinge region. The C4-modification allowed the

molecule to extend into the solvent front, improving cellular permeability and antiproliferative

activity against breast cancer (MCF-7) lines [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13905984/docs#technical-application-note-4-bromo-
indazoles-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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